Cas no 80490-40-0 (4-Isoxazolecarboxylicacid, 4,5-dihydro-4-hydroxy-5-oxo-3-phenyl-, ethyl ester)

• Product name: 4-Isoxazolecarboxylicacid, 4,5-dihydro-4-hydroxy-5-oxo-3-phenyl-, ethyl ester
• CAS No: 80490-40-0
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 729471
• PubChem ID: 337525

4-Isoxazolecarboxylicacid, 4,5-dihydro-4-hydroxy-5-oxo-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 4,5-dihydro-4-hydroxy-5-oxo-3-phenyl-, ethyl ester
• ethyl 4-hydroxy-5-oxo-3-phenyl-1,2-oxazole-4-carboxylate
• 80490-40-0
• NSC355942
• DTXSID10320180
• NSC-355942

• Inchi： InChI=1S/C12H11NO5/c1-2-17-10(14)12(16)9(13-18-11(12)15)8-6-4-3-5-7-8/h3-7,16H,2H2,1H3
• InChI Key： NHKWCAZRTVAUPV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1(C(=NOC1=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 249.06372245g/mol
• Monoisotopic Mass: 249.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.2Ų